Methyl 3-(3,5-difluorophenoxy)propanoate

• Molecular Formula: C10H10F2O3
• Molecular Weight: 216.18 g/mol
• IUPAC Name: methyl 3-(3,5-difluorophenoxy)propanoate
• InChI: InChI=1S/C10H10F2O3/c1-14-10(13)2-3-15-9-5-7(11)4-8(12)6-9/h4-6H,2-3H2,1H3
• InChI Key: IKZZKRLIIWCUAC-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCOC1=CC(=CC(=C1)F)F

Description

Methyl 3-(3,5-difluorophenoxy)propanoate is a useful research compound. Its molecular formula is C10H10F2O3 and its molecular weight is 216.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of methyl 3-(3,5-difluorophenoxy)acrylate (60.0 g, 280 mmol, STEP 5), and 10% palladium on carbon (1.0 g) in methanol (300 mL) was stirred under hydrogen gas (1 atmosphere) at room temperature for 18 hours. The reaction mixture was filtered through a pad of Celite, and washed with toluene (100 mL). The filtrate was concentrated in vacuum to afford the title compound (61.0 g, quant) as a colorless oil, which was used in the next step without further purification.